Cas no 1157221-70-9 (1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)-)

• Product Name: 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)-
• CAS No: 1157221-70-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5230775
• Update Time: 2025-06-13

1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)-2-(ethylthio)propan-1-one
• 1-(4-ethylphenyl)-2-(ethylsulfanyl)propan-1-one
• 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)-

• Inchi： 1S/C13H18OS/c1-4-11-6-8-12(9-7-11)13(14)10(3)15-5-2/h6-10H,4-5H2,1-3H3
• InChI Key： HGAOXOGTAFDHED-UHFFFAOYSA-N
• SMILES： S(CC)C(C)C(C1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4

Additional information on 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)-

Chemical Profile of 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- (CAS No. 1157221-70-9)

1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)-, identified by its Chemical Abstracts Service registry number CAS No. 1157221-70-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thioethers and features a unique structural motif comprising an isopropenyl group attached to a phenyl ring substituted with an ethyl group at the para position, further modified by an ethylthio moiety at the second carbon atom. The presence of both sulfur and oxygen atoms in its molecular framework imparts distinct reactivity and potential applications, making it a subject of interest for synthetic chemists and biologists exploring novel molecular architectures.

The synthesis of 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- involves multi-step organic transformations, typically starting from readily available precursors such as 4-ethylphenol and ethyl thiol. The process often employs palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies to construct the desired carbon-sulfur and carbon-carbon bonds. Recent advancements in catalytic methods have enabled more efficient and scalable production routes, reducing the environmental footprint while maintaining high yields. These improvements align with the broader industry trend toward greener chemistry, emphasizing sustainable practices in drug development.

One of the most compelling aspects of 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- is its potential as a building block for biologically active molecules. The combination of aromatic and heteroatom-containing functional groups often enhances interactions with biological targets, such as enzymes or receptors. In recent years, computational chemists have leveraged molecular modeling techniques to predict the binding affinity of this compound towards various therapeutic targets. For instance, studies suggest that derivatives of this scaffold may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings have spurred interest in developing novel therapeutic agents based on modified versions of this compound.

Moreover, the thioether moiety in 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- offers opportunities for further functionalization, allowing researchers to tailor its properties for specific applications. Functional groups can be introduced or modified through various chemical reactions, such as oxidation or reduction, which can alter the compound's solubility, stability, or bioavailability. This flexibility makes it a valuable intermediate in medicinal chemistry pipelines where rapid diversification of molecular structures is essential for hit identification and optimization.

The pharmaceutical industry has long been interested in exploring novel heterocyclic compounds due to their diverse biological activities. While 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- itself may not be directly used as a drug candidate, its derivatives have shown promise in preclinical studies. Researchers have synthesized analogs with modified side chains to improve pharmacokinetic profiles or enhance binding interactions with target proteins. These efforts underscore the importance of structural diversity in drug discovery and highlight how compounds like CAS No. 1157221-70-9 contribute to the broader chemical toolbox available to medicinal chemists.

In addition to pharmaceutical applications, this compound has potential uses in agrochemical research. The structural features present in 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- could be exploited to develop new pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact. The sulfur-containing group may play a crucial role in modulating toxicity and environmental persistence, making it an attractive feature for designing next-generation crop protection agents.

The analytical characterization of CAS No. 1157221-70-9 is another critical aspect that ensures its identity and purity for downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm its molecular structure. High-performance liquid chromatography (HPLC) or gas chromatography (GC) may also be used for purity assessment and quantification purposes. These analytical methods are essential not only for quality control but also for understanding its behavior under different conditions during synthesis or application.

Recent research has also explored the role of 1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- in material science applications beyond life sciences. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced polymers with tailored functionalities. For example, conjugated polymers incorporating this scaffold could exhibit enhanced charge transport properties due to the presence of aromatic rings and sulfur atoms capable of influencing electronic delocalization.

The industrial production scale-up of CAS No. 1157221-70-9 presents both challenges and opportunities for chemical manufacturers seeking to supply this intermediate to research institutions or pharmaceutical companies. Efficient purification protocols must be developed to meet stringent purity requirements without compromising yield or increasing costs significantly. Additionally, optimizing reaction conditions to minimize waste generation aligns with global sustainability goals within the chemical industry.

In conclusion,1-Propanone, 1-(4-ethylphenyl)-2-(ethylthio)- (CAS No. 1157221-70-9) represents a versatile chemical entity with broad applicability across multiple domains including pharmaceuticals agrochemicals materials science among others Its unique structural features offer opportunities for further derivatization leading novel biologically active molecules while advancements catalytic methods sustainable synthesis enhance practical utility This underscores why continuous exploration such compounds remains vital advancing scientific frontiers